Cas no 2228142-18-3 (2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid)

• Product Name: 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid
• CAS No: 2228142-18-3
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 6455056
• PubChem ID: 165652458
• Update Time: 2025-10-25

2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid
• EN300-1726839
• 2228142-18-3
• 2-methyl-2-[5-(4-methylphenyl)furan-2-yl]propanoic acid

• Inchi： 1S/C15H16O3/c1-10-4-6-11(7-5-10)12-8-9-13(18-12)15(2,3)14(16)17/h4-9H,1-3H3,(H,16,17)
• InChI Key： ABGHNMCHERZCMI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid

Introduction to 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid (CAS No. 2228142-18-3)

2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid (CAS No. 2228142-18-3) is a novel compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid is composed of a furan ring substituted with a 4-methylphenyl group and a propanoic acid moiety. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research. The compound's molecular formula is C₁₆H₁₆O₃, with a molecular weight of approximately 260.30 g/mol.

In terms of chemical synthesis, 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid can be prepared through various routes. One common method involves the condensation of 4-methylbenzaldehyde with malonic acid in the presence of a suitable catalyst, followed by cyclization to form the furan ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and solvent-free conditions. These approaches not only enhance the efficiency and yield of the synthesis but also reduce the environmental impact associated with traditional methods.

The biological activities of 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid have been extensively studied in recent years. One of the most notable findings is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to exhibit potent anti-cancer effects by inducing apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying these activities is believed to involve the modulation of key signaling pathways such as NF-κB and MAPK.

Beyond its therapeutic potential, 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of new drugs and materials. For instance, researchers have utilized this compound as a precursor in the synthesis of novel polymers with enhanced mechanical properties and biocompatibility.

In conclusion, 2-methyl-2-5-(4-methylphenyl)furan-2-ylpropanoic acid (CAS No. 2228142-18-3) is a promising compound with a wide range of potential applications in both pharmaceutical and materials science. Ongoing research continues to uncover new insights into its chemical properties and biological activities, further solidifying its importance in the scientific community. As advancements in synthetic methods and biological studies continue to evolve, it is likely that this compound will play an increasingly significant role in future developments within these fields.